Cas no 107552-41-0 (1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)-)
107552-41-0 structure
Product Name:1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)-
CAS No:107552-41-0
MF:C16H17NO
MW:239.312284231186
CID:3200156
PubChem ID:238464
Update Time:2025-04-21
1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)-
- 107552-41-0
- MLS002608463
- NSC-42813
- N17084
- 2-methyl-1-phenyl-4-(2-pyridinyl)-1-butanone
- HMS3092J05
- CHEMBL1886481
- 2-methyl-1-phenyl-4-pyridin-2-ylbutan-1-one
- SMR001527211
- 2-methyl-1-phenyl-4-(pyridin-2-yl)butan-1-one
- NSC42813
-
- Inchi: 1S/C16H17NO/c1-13(10-11-15-9-5-6-12-17-15)16(18)14-7-3-2-4-8-14/h2-9,12-13H,10-11H2,1H3
- InChI Key: UIJKQGFHXNIGED-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C)CCC1C=CC=CN=1
Computed Properties
- Exact Mass: 239.131014166Da
- Monoisotopic Mass: 239.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 30Ų
1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756381-1g |
2-Methyl-1-phenyl-4-(pyridin-2-yl)butan-1-one |
107552-41-0 | 98% | 1g |
¥1411.00 | 2024-08-09 |
1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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